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Compound of Interest

Compound Name: Virodhamine

Cat. No.: B1236660

Authoritative, procedural guidance for researchers, scientists, and drug development
professionals on the proper disposal of Virodhamine, ensuring laboratory safety and
environmental protection.

Virodhamine (O-arachidonoyl ethanolamine) is an endocannabinoid that requires careful
handling and disposal due to its potential hazards. Adherence to proper disposal protocols is
critical not only for the safety of laboratory personnel but also for maintaining environmental
integrity. This guide provides a comprehensive, step-by-step procedure for the safe disposal of
virodhamine waste.

Hazard Profile and Regulatory Compliance

Virodhamine is classified as hazardous, with specific warnings for ingestion and environmental
impact.[1] It is crucial to manage virodhamine waste in accordance with federal, state, and
local regulations, which generally prohibit the disposal of such chemicals in regular trash or
down the sewer system.[2]

Key Hazard Classifications for Virodhamine:
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]
o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]
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Due to its acute toxicity, virodhamine may be considered a "P-listed" chemical by the
Environmental Protection Agency (EPA) in some jurisdictions, which entails stricter disposal
requirements for both the chemical and its empty containers.[3]

Quantitative Data Summary

For quick reference, the following table summarizes key chemical and safety data for
Virodhamine.

Property Value Reference
Chemical Formula C22H37NO2 [2]
Molar Mass 347.53 g/mol [2]
CAS Number 287937-12-6 [1]
Hazard Statements H302, H410 [1]

. P264, P270, P273, P301 +
Precautionary Statements [1]
P312, P330, P391, P501

Step-by-Step Disposal Protocol

This protocol details the necessary steps for the safe handling and disposal of virodhamine
waste, from the point of generation to final pickup by an authorized disposal service.

Step 1: Waste Segregation

Proper segregation is the first and most critical step to prevent accidental chemical reactions
and ensure safe disposal.

» Designate a Specific Waste Container: Dedicate a clearly labeled container specifically for
virodhamine waste. This includes pure virodhamine, solutions containing virodhamine,
and materials contaminated with it (e.g., pipette tips, gloves, absorbent paper).

e Avoid Mixing: Never mix virodhamine waste with other chemical waste streams, especially
incompatible ones like strong acids or bases.[4][5] Keep halogenated and non-halogenated
solvent wastes separate if applicable.
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e Solid vs. Liquid Waste:
o Liquid Waste: Collect in a designated, leak-proof container with a secure screw-on cap.[6]

o Solid Waste: Collect contaminated lab supplies (gloves, wipes, etc.) in a separate, clearly
labeled, double-bagged container.[6]

Step 2: Container Management

The integrity and proper labeling of the waste container are essential for safety and
compliance.

e Choose a Compatible Container: Use a container made of a material that is chemically
resistant to virodhamine and any solvents used. Plastic containers are often preferred over
glass to minimize the risk of breakage.[2]

e Labeling:

o Immediately label the waste container with a hazardous waste tag as soon as the first
drop of waste is added.

o The label must include:
= The words "Hazardous Waste"

» The full chemical name: "Virodhamine" or "O-arachidonoyl ethanolamine” (avoid
formulas or abbreviations).[2]

= All components of a mixture with their approximate percentages.
» The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard").

» The date of waste generation (the date the container was first used).[2]

Your name, lab, and contact information.[7]

o Keep Containers Closed: The waste container must be kept tightly closed with a screw-on
cap at all times, except when adding waste.[3][6][8] This prevents spills and the release of
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vapors.

Step 3: Safe Storage in a Satellite Accumulation Area
(SAA)

Store the collected waste in a designated SAA within the laboratory until it is ready for pickup.

Location: The SAA must be at or near the point of waste generation and under the control of
the lab personnel.[9]

Secondary Containment: Place the primary waste container inside a larger, chemically
compatible secondary container (like a tub or tray) to contain any potential leaks or spills.[6]
[8] The secondary container should be able to hold at least 110% of the volume of the
primary container.[6]

Segregation within SAA: Continue to store incompatible waste types separately within the
SAA.

Step 4: Disposal of Empty Containers

Containers that once held pure virodhamine are also considered hazardous waste.

Triple Rinsing: Due to its acute toxicity, containers must be triple-rinsed with a suitable
solvent.[1][10]

Collect Rinsate: The first rinse, and often all subsequent rinses, must be collected and
disposed of as hazardous liquid virodhamine waste.[8][10]

Deface Label: After triple-rinsing and air-drying, completely remove or deface the original
manufacturer's label.[8][11]

Final Disposal: Once properly cleaned and de-labeled, the container may be disposed of as
regular laboratory glass or plastic waste, depending on institutional policy.

Step 5: Arranging for Waste Pickup

Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company.
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e Schedule a Pickup: Once your waste container is full (leaving about one inch of headspace),
or if you are approaching the storage time limit, submit a waste pickup request to your EHS
office.[11]

» Provide Documentation: Complete any required forms, accurately listing the contents of the
container.[2]

e Do Not Transport: Never transport hazardous waste yourself. Trained EHS personnel or
certified vendors must handle the collection and transportation.[10]

Virodhamine Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of virodhamine
waste.
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Caption: Workflow for the safe disposal of Virodhamine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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